Cas no 263010-13-5 (2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide)
2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide is a heterocyclic compound featuring a quinazoline core with carboxamide functionality at the 6-position. This structure imparts significant potential in pharmaceutical and agrochemical applications due to its ability to serve as a versatile intermediate or active moiety. The compound’s rigid fused-ring system enhances binding affinity in biological targets, while the carboxamide group offers opportunities for further derivatization. Its stability under standard conditions and compatibility with common synthetic methodologies make it a valuable building block for drug discovery and material science research. The presence of both hydrogen bond donors and acceptors within the molecule further contributes to its utility in molecular recognition studies.
263010-13-5 structure
Product Name:2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide
CAS No:263010-13-5
MF:C9H7N3O3
MW:205.170181512833
CID:1083101
PubChem ID:18796715
Update Time:2025-06-26
2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide
- 1,2,3,4-tetrahydro-2,4-dioxo-6-Quinazolinecarboxamide
- 2,4-dioxo-1H-quinazoline-6-carboxamide
- 6-Quinazolinecarboxamide, 1,2,3,4-tetrahydro-2,4-dioxo-
- LogP
- DTXSID00596352
- A847152
- AKOS015855791
- DB-067599
- AKOS022173971
- 263010-13-5
- 2,4-Dihydroxyquinazoline-6-carboxamide
- SCHEMBL8003910
-
- Inchi: 1S/C9H7N3O3/c10-7(13)4-1-2-6-5(3-4)8(14)12-9(15)11-6/h1-3H,(H2,10,13)(H2,11,12,14,15)
- InChI Key: BHBCYLNFICNWHR-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C(N)=O)C=CC=2NC(N1)=O
Computed Properties
- Exact Mass: 205.04881
- Monoisotopic Mass: 205.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 109.33
2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM213487-1g |
2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide |
263010-13-5 | 95% | 1g |
$729 | 2021-08-04 | |
| Chemenu | CM213487-1g |
2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide |
263010-13-5 | 95% | 1g |
$772 | 2024-07-28 | |
| Ambeed | A104227-1g |
2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide |
263010-13-5 | 95+% | 1g |
$780.0 | 2024-07-28 |
2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
263010-13-5 (2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide) Related Products
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- 62484-20-2(2,4(1H,3H)-Quinazolinedione, 6,8-dimethyl-)
- 62484-19-9(2,4(1H,3H)-Quinazolinedione, 7,8-dimethyl-)
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- 67449-23-4(8-Methylquinazoline-2,4(1H,3H)-dione)
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- 54243-58-2(6-Aminoquinazoline-2,4(1H,3H)-dione)
- 62484-15-5(7-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione)
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